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Compound of Interest

Compound Name: Xct790

Cat. No.: B7909957 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds like XCT-790 is a critical component of laboratory

safety and environmental responsibility. This guide provides a comprehensive, step-by-step

operational plan for the safe disposal of XCT-790, ensuring the protection of laboratory

personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Given that XCT-790 is a potent and selective inverse agonist of the estrogen-related receptor

alpha (ERRα) and a mitochondrial uncoupler, it must be handled with care.[1] Before beginning

any disposal procedures, ensure that all personnel are equipped with the appropriate Personal

Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling XCT-790
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PPE Component Specification Purpose

Gloves
Chemical-resistant (nitrile or

neoprene recommended)

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes

of solutions containing XCT-

790.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities in solution, but

a fume hood is mandatory.

To prevent inhalation of

aerosols or dust if handling the

solid form.

All handling of XCT-790, including weighing, solution preparation, and the initial stages of

waste collection, should be conducted within a certified chemical fume hood to minimize

inhalation exposure.

Step-by-Step Disposal Protocol for XCT-790
The disposal of XCT-790 and associated waste must be managed as hazardous chemical

waste. Adherence to institutional and local environmental regulations is mandatory.

1. Waste Segregation and Collection:

Unused or Expired XCT-790 (Solid):

Do not dispose of solid XCT-790 in the regular trash.

Collect in a clearly labeled, sealed, and puncture-resistant container designated for solid

chemical waste.

Solutions Containing XCT-790:

Collect all aqueous and solvent-based solutions containing XCT-790 in a dedicated, leak-

proof, and clearly labeled hazardous waste container.
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The container must be compatible with the solvent used (e.g., a high-density polyethylene

or glass container).

Never mix XCT-790 waste with incompatible chemicals.

Contaminated Labware and Materials:

All materials that have come into contact with XCT-790, such as pipette tips, serological

pipettes, centrifuge tubes, and gloves, must be considered contaminated.

Collect these items in a designated hazardous waste bag or container separate from

regular laboratory trash.

2. Labeling of Hazardous Waste:

Proper labeling is crucial for safe disposal. All waste containers must be labeled with the

following information:

The words "Hazardous Waste"

The full chemical name: "XCT-790"

The approximate concentration and volume of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

3. Storage of Hazardous Waste:

Store all XCT-790 waste in a designated and secure satellite accumulation area within the

laboratory. This area should be away from general lab traffic and clearly marked.

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup of the hazardous waste. Do not attempt to dispose of the chemical waste through the

standard sewer system or by incineration in the laboratory.
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Experimental Workflow for XCT-790 Handling and
Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of XCT-

790 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of XCT-790.
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Signaling Pathway Affected by XCT-790
XCT-790 is known to be an inverse agonist of the Estrogen-Related Receptor Alpha (ERRα),

which plays a role in regulating cellular metabolism. The following diagram illustrates this

inhibitory action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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